molecular formula C8H16O2S B8633772 4-Methyl-2-[2-(methylsulfanyl)ethyl]-1,3-dioxane CAS No. 59007-96-4

4-Methyl-2-[2-(methylsulfanyl)ethyl]-1,3-dioxane

Cat. No.: B8633772
CAS No.: 59007-96-4
M. Wt: 176.28 g/mol
InChI Key: PATPXPGNQMURFK-UHFFFAOYSA-N
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Description

4-Methyl-2-[2-(methylsulfanyl)ethyl]-1,3-dioxane is a useful research compound. Its molecular formula is C8H16O2S and its molecular weight is 176.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

59007-96-4

Molecular Formula

C8H16O2S

Molecular Weight

176.28 g/mol

IUPAC Name

4-methyl-2-(2-methylsulfanylethyl)-1,3-dioxane

InChI

InChI=1S/C8H16O2S/c1-7-3-5-9-8(10-7)4-6-11-2/h7-8H,3-6H2,1-2H3

InChI Key

PATPXPGNQMURFK-UHFFFAOYSA-N

Canonical SMILES

CC1CCOC(O1)CCSC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 100 ml reaction flask equipped with spin bar, reflux condenser, heating mantle and hot plate with magnetic stirring apparatus is placed 0.2 grams para-toluenesulfonic acid, 5 ml cyclohexane and 4.5 grams of 1,3-butanediol. Slowly added to the reaction mass over a period of 30 minutes is 3-methylthiopropionaldehyde (5.2 grams; 0.05 moles). The reaction mass is then heated to reflux and refluxed for a period of 9 hours. During the refluxing process, water of reaction is removed from the reaction mass. At the end of the 9 hour refluxing period, the reaction mass is then cooled and transferred to a separatory funnel and washed with one 50 ml portion of saturated sodium chloride solution and then dried over anhydrous sodium sulfate, filtered and distilled on a Microvigreux column yielding the following fractions:
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